Cas no 446827-11-8 (2-2-(ethylsulfanyl)-1,3-thiazol-4-ylacetic Acid)

• Product Name: 2-2-(ethylsulfanyl)-1,3-thiazol-4-ylacetic Acid
• CAS No: 446827-11-8
• MF: C₇H₉NO₂S₂
• MW: 203.28185915947
• MDL: MFCD03011380
• CID: 872462
• Update Time: 2026-04-29

2-2-(ethylsulfanyl)-1,3-thiazol-4-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Ethylthio)thiazol-4-yl)acetic acid
• [2-(ethylsulfanyl)-1,3-thiazol-4-yl]acetic acid
• [2-(ethylthio)-1,3-thiazol-4-yl]acetic acid(SALTDATA: FREE)
• CHEMBRDG-BB 7472702
• [2-(ETHYLTHIO)-1,3-THIAZOL-4-YL]ACETIC ACID
• 2-2-(ethylsulfanyl)-1,3-thiazol-4-ylacetic Acid

• MDL： MFCD03011380
• Inchi： InChI=1S/C7H9NO2S2/c1-2-11-7-8-5(4-12-7)3-6(9)10/h4H,2-3H2,1H3,(H,9,10)
• InChI Key： JDJBYSXEXOGUMQ-UHFFFAOYSA-N
• SMILES： CCSC1=NC(=CS1)CC(=O)O

Computed Properties

• Exact Mass: 203.00700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 103.73000
• LogP: 1.88220

Additional information on 2-2-(ethylsulfanyl)-1,3-thiazol-4-ylacetic Acid

Introduction to 2-2-(ethylsulfanyl)-1,3-thiazol-4-ylacetic Acid (CAS No. 446827-11-8)

2-2-(ethylsulfanyl)-1,3-thiazol-4-ylacetic acid, identified by the CAS number 446827-11-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of an ethylsulfanyl group and an acetic acid moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and molecular design.

The thiazole core in 2-2-(ethylsulfanyl)-1,3-thiazol-4-ylacetic acid is a six-membered aromatic ring containing sulfur and nitrogen atoms. This structural motif is widely recognized for its role in numerous biologically active compounds, including antibiotics, antifungals, and anti-inflammatory agents. The ethylsulfanyl group attached to the thiazole ring introduces a polar region that can enhance solubility and interact with biological targets, while the acetic acid side chain provides a site for further functionalization. These features make 2-2-(ethylsulfanyl)-1,3-thiazol-4-ylacetic acid a versatile building block for synthesizing more complex molecules with tailored biological activities.

In recent years, there has been growing interest in thiazole derivatives as potential candidates for treating various diseases. One of the most promising areas of research is their application in anticancer therapy. Studies have shown that certain thiazole-based compounds can inhibit the growth of cancer cells by targeting specific enzymes or signaling pathways involved in tumor progression. For instance, derivatives of 2-2-(ethylsulfanyl)-1,3-thiazol-4-ylacetic acid have been investigated for their ability to disrupt microtubule formation in cancer cells, leading to cell cycle arrest and apoptosis. These findings highlight the potential of this compound as a lead molecule for developing novel anticancer drugs.

Another area where 2-2-(ethylsulfanyl)-1,3-thiazol-4-ylacetic acid has shown promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including arthritis, atherosclerosis, and autoimmune disorders. Research indicates that thiazole derivatives can modulate inflammatory responses by inhibiting key pro-inflammatory cytokines and enzymes. The ethylsulfanyl group in 2-2-(ethylsulfanyl)-1,3-thiazol-4-ylacetic acid may play a crucial role in these interactions by facilitating binding to target proteins or enhancing metabolic stability. This suggests that this compound could be developed into a therapeutic agent for managing inflammatory conditions.

The synthesis of 2-2-(ethylsulfanyl)-1,3-thiazol-4-ylacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as sulfanylation and carboxylation. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions may also be employed to introduce specific substituents into the molecule. The development of efficient synthetic methodologies is essential for scaling up production and conducting further biological evaluations.

Once synthesized, 2-2-(ethylsulfanyl)-1,3-thiazol-4-ylacetic acid undergoes rigorous testing to assess its pharmacological properties. In vitro assays are used to evaluate its binding affinity to biological targets such as enzymes and receptors. Additionally, cell-based assays help determine its ability to modulate cellular processes relevant to disease pathways. Animal models provide further insights into its efficacy and safety profiles before human clinical trials are considered. These studies are critical for understanding the potential therapeutic value of 2-2-(ethylsulfanyl)-1,3-thiazol-4-ylacetic acid and guiding its development into a viable drug candidate.

The chemical stability of 2-2-(ethylsulfanyl)-1,3-thiazol-4-ylacetic acid is another important consideration during its development. Factors such as pH sensitivity, temperature dependence, and susceptibility to degradation must be evaluated to ensure long-term storage stability and formulation compatibility. Techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to monitor purity and detect any degradation products over time. Understanding these stability parameters helps in designing appropriate storage conditions and formulation strategies to maintain the integrity of the compound.

In conclusion, 2 - 2 - ( ethyl sulfanyl ) - 1 , 3 - th i az ol - 4 - y lac tic ac i d ( C A S N o . 446827 - 11 - 8 ) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing drugs targeting various diseases, particularly cancer and inflammation-related disorders. Further research is warranted to explore its full therapeutic spectrum and optimize its synthetic pathways for practical applications in medicine.